Cas no 936850-11-2 (tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)azetidine-1-carboxylate)

tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)azetidine-1-carboxylate structure
936850-11-2 structure
Product Name:tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)azetidine-1-carboxylate
CAS No:936850-11-2
MF:C12H23NO4
MW:245.315324068069
MDL:MFCD22571241
CID:1982816
PubChem ID:59420711
Update Time:2025-04-21

tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-hydroxy-3-(2-hydroxy-1,1-dimethyl-ethyl)azetidine-1- carboxylate
    • TERT-BUTYL 3-HYDROXY-3-(1-HYDROXY-2-METHYLPROPAN-2-YL)AZETIDINE-1-CARBOXYLATE
    • 936850-11-2
    • JUBZEUFXSUQOQD-UHFFFAOYSA-N
    • tert-butyl3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)azetidine-1-carboxylate
    • SB51036
    • SCHEMBL2957192
    • DTXSID801131563
    • CS-0006008
    • DB-233438
    • 1,1-Dimethylethyl 3-hydroxy-3-(2-hydroxy-1,1-dimethylethyl)-1-azetidinecarboxylate
    • EN300-1630743
    • BS-41902
    • W12610
    • tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)azetidine-1-carboxylate
    • MDL: MFCD22571241
    • Inchi: 1S/C12H23NO4/c1-10(2,3)17-9(15)13-6-12(16,7-13)11(4,5)8-14/h14,16H,6-8H2,1-5H3
    • InChI Key: JUBZEUFXSUQOQD-UHFFFAOYSA-N
    • SMILES: OC1(CN(C(=O)OC(C)(C)C)C1)C(C)(C)CO

Computed Properties

  • Exact Mass: 245.16270821Da
  • Monoisotopic Mass: 245.16270821Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 70Ų

tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)azetidine-1-carboxylate Pricemore >>

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Chemenu
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